2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide

• IUPAC Name: 2,5-dichloro-N-(1-propan-2-ylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H20Cl2N2O/c1-10(2)19-7-5-12(6-8-19)18-15(20)13-9-11(16)3-4-14(13)17/h3-4,9-10,12H,5-8H2,1-2H3,(H,18,20)
• InChI Key: XEAZFBXLLIAVKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O
• Molecular Weight: 315.2 g/mol

Description

2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide, also known as A-803467, is a small molecule that has been extensively studied for its potential use as a therapeutic agent. It was first synthesized by Abbott Laboratories in 2004 and has since been the subject of numerous scientific studies.

Mechanism of Action

2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide selectively blocks the Nav1.8 sodium channel, which is responsible for the initiation and propagation of action potentials in sensory neurons. By blocking this channel, 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide reduces the excitability of these neurons and decreases the transmission of pain signals. 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to be more effective in reducing pain compared to other sodium channel blockers, which target multiple sodium channels.
Biochemical and Physiological Effects:
2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to effectively reduce pain in animal models of chronic pain. It has also been shown to have a low toxicity profile and does not produce significant side effects. 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide has a half-life of approximately 2 hours and is rapidly metabolized and excreted from the body.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide has several advantages for lab experiments, including its high selectivity for the Nav1.8 sodium channel, its effectiveness in reducing pain, and its low toxicity profile. However, 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide has some limitations, including its short half-life and the need for multiple doses to maintain its effectiveness.

Future Directions

There are several future directions for the study of 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide. One potential direction is the development of more potent and selective Nav1.8 sodium channel blockers. Another direction is the investigation of the long-term effects of 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide on pain relief and the development of tolerance. Additionally, the use of 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide in combination with other pain medications may enhance its effectiveness and reduce the need for high doses. Finally, the development of 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide as a therapeutic agent for other conditions, such as epilepsy and depression, is an area of active research.
In conclusion, 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide is a promising small molecule that has been extensively studied for its potential use as a therapeutic agent for the treatment of chronic pain. Its selective blocking of the Nav1.8 sodium channel has been shown to effectively reduce pain in animal models of various types of chronic pain. However, further research is needed to fully understand its mechanism of action, long-term effects, and potential use for other conditions.

Scientific Research Applications

2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide has been extensively studied for its potential use as a therapeutic agent for the treatment of chronic pain. It is a selective blocker of the voltage-gated sodium channel Nav1.8, which is highly expressed in sensory neurons and plays a crucial role in the transmission of pain signals. 2,5-dichloro-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to effectively reduce pain in animal models of neuropathic pain, inflammatory pain, and cancer pain.